Valence tautomerism in a [2 × 2] Co4 grid complex containing a ditopic arylazo ligand†

Chemical Communications Pub Date: 2021-05-24 DOI: 10.1039/D1CC01991K

Abstract

We describe the structural and magnetic properties of a tetranuclear [2 × 2] Co4 grid complex containing a ditopic arylazo ligand. At low temperatures and in solution the complex is comprised of Co3+ and singly reduced trianion-radical ligands. In the solid state we demonstrate the presence of valence tautomerization via variable temperature magnetic susceptibility experiments and powder-pattern EPR spectroscopy. Valence tautomerism in polynuclear complexes is very rare and to our knowledge is unprecedented in [2 × 2] grid complexes.

Graphical abstract: Valence tautomerism in a [2 × 2] Co4 grid complex containing a ditopic arylazo ligand
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